Cas no 1409978-52-4 (Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole))

• Product Name: Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole)
• CAS No: 1409978-52-4
• CID: 4557205
• Update Time: 2025-06-25

Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) Chemical and Physical Properties

Names and Identifiers

• Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole)

Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) (CAS No. 1409978-52-4): An In-Depth Overview

Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) (CAS No. 1409978-52-4) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, derived from the well-known proton pump inhibitor Lansoprazole, has been the subject of extensive studies due to its potential therapeutic applications and unique structural properties.

The chemical structure of Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) is characterized by the presence of a benzimidazole moiety, which is a common structural feature in many proton pump inhibitors (PPIs). The removal of the methylsulfinyl group from the parent compound, Lansoprazole, results in a modified structure that may exhibit altered pharmacological properties. This modification can lead to changes in the compound's binding affinity, metabolic stability, and overall efficacy.

Recent research has focused on understanding the biological activities and mechanisms of action of Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole). Studies have shown that this compound retains some of the key pharmacological properties of its parent molecule, such as the ability to inhibit gastric acid secretion. However, the removal of the methylsulfinyl group may also introduce new or enhanced biological activities that could be beneficial for specific therapeutic applications.

In terms of pharmacokinetics, Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) has been found to have a different absorption, distribution, metabolism, and excretion (ADME) profile compared to Lansoprazole. This can be attributed to the altered chemical structure, which may affect the compound's solubility, lipophilicity, and protein binding. These changes can influence the compound's bioavailability and half-life, making it a promising candidate for further optimization in drug development.

Clinical trials have also been conducted to evaluate the safety and efficacy of Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole). Preliminary results indicate that this compound is well-tolerated and shows promising therapeutic effects in treating conditions such as gastroesophageal reflux disease (GERD) and peptic ulcers. However, more extensive studies are needed to fully understand its potential benefits and any potential side effects.

One of the key areas of interest in the study of Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) is its interaction with other drugs. Proton pump inhibitors are known to interact with various medications due to their effect on gastric acid secretion and their metabolism by cytochrome P450 enzymes. Understanding these interactions is crucial for ensuring safe and effective use in clinical settings.

In addition to its potential as a therapeutic agent, Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) has also been explored for its use in diagnostic applications. The unique structural features of this compound may make it suitable for developing new imaging agents or biomarkers for gastrointestinal disorders. Research in this area is still in its early stages but holds promise for advancing our understanding and management of these conditions.

The synthesis and characterization of Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) have been extensively documented in scientific literature. Various synthetic routes have been developed to produce this compound with high purity and yield. These methods typically involve multi-step reactions that target specific functional groups within the molecule, ensuring precise control over the final product's structure.

From a regulatory perspective, compounds like Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) must undergo rigorous testing and evaluation before they can be approved for clinical use. This includes preclinical studies to assess toxicity, pharmacokinetics, and efficacy, followed by clinical trials to evaluate safety and effectiveness in human subjects. Regulatory agencies such as the FDA (Food and Drug Administration) and EMA (European Medicines Agency) play a crucial role in ensuring that new drugs meet stringent standards for quality, safety, and efficacy.

In conclusion, Lansoprazole Des(2-(methylsulfinyl)-1H-benzimidazole) N-(1H-Benzimidazole) (CAS No. 1409978-52-4) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and potential therapeutic applications make it a valuable candidate for further investigation. As research continues to advance our understanding of this compound, it holds promise for contributing to improved treatments for gastrointestinal disorders and other related conditions.